Cas no 2365-79-9 (4,4,4-Trifluoro-DL-valine)
4,4,4-Trifluoro-DL-valine structure
Product Name:4,4,4-Trifluoro-DL-valine
CAS No:2365-79-9
MF:C5H8F3NO2
MW:171.117732048035
CID:250817
PubChem ID:259831
Update Time:2025-04-19
4,4,4-Trifluoro-DL-valine Chemical and Physical Properties
Names and Identifiers
-
- 4,4,4-Trifluoro-DL-valine
- AKOS032963159
- BS-27491
- 2365-79-9
- NCIOpen2_001524
- Valine,4,4,4-trifluoro-
- SCHEMBL189157
- 16063-79-9
- 2-amino-4,4,4-trifluoro-3-methylbutanoicacid
- A810157
- 2-amino-4,4,4-trifluoro-3-methylbutanoic acid
- 2-amino-3-methyl-4,4,4-trifluorobutanoic acid
- A878175
- 2-azanyl-4,4,4-tris(fluoranyl)-3-methyl-butanoic acid
- J-009738
- 2-amino-3-trifluoromethylbutyric acid
- MFCD00021721
- CS-0320865
- AKOS005257812
- DTXSID20936352
- 2-Amino-3-methyl-4,4,4-trifluorobutyric acid
- FT-0616978
- 4,4,4-Trifluorovaline
- NSC90439
- NSC-90439
- AT29102
-
- Inchi: 1S/C5H8F3NO2/c1-2(5(6,7)8)3(9)4(10)11/h2-3H,9H2,1H3,(H,10,11)
- InChI Key: BAOLXXJPOPIBKA-UHFFFAOYSA-N
- SMILES: FC(C(C)C(C(=O)O)N)(F)F
Computed Properties
- Exact Mass: 171.051
- Monoisotopic Mass: 171.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.7
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- Density: 1.352
- Melting Point: 245-248°C
- Boiling Point: 193.3°Cat760mmHg
- Flash Point: 70.7°C
4,4,4-Trifluoro-DL-valine Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2365-79-9 (4,4,4-Trifluoro-DL-valine) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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